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Compound of Interest

Compound Name: 3-Chloropentane

Cat. No.: B1594929

An In-depth Technical Guide to the Physical and Chemical Properties of 3-Chloropentane

This guide provides a comprehensive overview of the physical and chemical properties of 3-
chloropentane, tailored for researchers, scientists, and drug development professionals. It
includes key data, experimental protocols, and visualizations of its chemical behavior.

Physical and Chemical Properties

3-Chloropentane is a colorless liquid with a slight, chloroform-like odor.[1] It is a halogenated
organic compound with the chemical formula C5H11Cl.[1] Key physical and chemical
properties are summarized in the tables below.

Table 1: General and Physical Properties of 3-
Chloropentane
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Property Value Source(s)
Molecular Formula C5H11Cl [21[3114]
Molecular Weight 106.59 g/mol [2][4]
CAS Number 616-20-6 [3]
IUPAC Name 3-chloropentane [2]
Synonyms 1-Ethylpropyl chloride [2][3]
Appearance Colorless liquid [1]
Density 0.8854 g/cm?3 [1][5]
Boiling Point 97.55 °C [1][5]
Melting Point -105 °C [11[5]
Flash Point 9.8°C [1]
Refractive Index 1.4059 [1][5]

Vapor Pressure

46.2 mmHg at 25°C

[1]

Solubility in Water

Insoluble

[1]

Solubility in Organic Solvents

Readily soluble

[1]

Table 2: Spectroscopic Data of 3-Chloropentane
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Spectroscopic Data Description Source(s)

Data available in spectral
H NMR [2][6]
databases.

Data available in spectral
13C NMR [2]
databases.

Vapor phase IR spectra are
Infrared (IR) Spectroscopy ] [2]
available.

Data available from the NIST
Mass Spectrometry (GC-MS) Mass Spectrometry Data [2]

Center.

Synthesis and Purification

A common method for the synthesis of 3-chloropentane is the reaction of 3-pentanol with a
chlorinating agent.

Experimental Protocol: Synthesis of 3-Chloropentane
from 3-Pentanol using Thionyl Chloride

Objective: To synthesize 3-chloropentane from 3-pentanol via nucleophilic substitution.

Materials:

3-pentanol

e Thionyl chloride (SOCI2)

o Pyridine (optional, as a catalyst and acid scavenger)
o Diethyl ether (or other suitable aprotic solvent)

o Saturated sodium bicarbonate (NaHCO3) solution

e Brine (saturated NaCl solution)
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e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
Equipment:

e Round-bottom flask with a magnetic stirrer

e Dropping funnel

» Reflux condenser

e Heating mantle

o Separatory funnel

« Distillation apparatus

Procedure:

¢ In a round-bottom flask, dissolve 3-pentanol in an equal volume of diethyl ether under an
inert atmosphere (e.g., nitrogen).

e Cool the mixture in an ice bath.

o Slowly add thionyl chloride (1.1 to 1.5 equivalents) dropwise from the dropping funnel with
continuous stirring. If pyridine is used, it should be added to the alcohol solution before the
thionyl chloride.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat under reflux for 1-2 hours.

e Cool the reaction mixture and carefully pour it over crushed ice.

o Transfer the mixture to a separatory funnel and wash with cold water, followed by a saturated
sodium bicarbonate solution to neutralize any excess acid, and finally with brine.

o Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

« Filter to remove the drying agent.
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« Purify the crude 3-chloropentane by fractional distillation, collecting the fraction boiling at
approximately 97-98 °C.

3-Pentanol

Nucleophilic Substitution

3-Chloropentane SOz + HCI

Thionyl Chloride (SOCI2)

SN1 Pathway

Weak Nucleophile (e.g., H20) Substitution Product (e.g., 3-Pentanol)

3-Chloropentane
Secondary Carbocation Cl-
SN2 Pathway
Strong Nucleophile (e.g., OH") Cl-

Transition State

3-Chloropentane Substitution Product (e.g., 3-Pentanol)

3-Chloropentane Pent-2-ene

Transition State

Strong Base (e.g., EtO") EtOH + CI~
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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